Cas no 886898-54-0 (3,4-difluoro-N-{2-(5-phenyl-1H-imidazol-2-yl)sulfanylethyl}benzamide)

• Product Name: 3,4-difluoro-N-{2-(5-phenyl-1H-imidazol-2-yl)sulfanylethyl}benzamide
• CAS No: 886898-54-0
• MF: C₁₈H₁₅F₂N₃OS
• MW: 359.39300942421
• CID: 5476956
• Update Time: 2025-08-02

3,4-difluoro-N-{2-(5-phenyl-1H-imidazol-2-yl)sulfanylethyl}benzamide Chemical and Physical Properties

Names and Identifiers

• 3,4-difluoro-N-[2-[(5-phenyl-1H-imidazol-2-yl)sulfanyl]ethyl]benzamide
• 3,4-difluoro-N-{2-(5-phenyl-1H-imidazol-2-yl)sulfanylethyl}benzamide

• Inchi： 1S/C18H15F2N3OS/c19-14-7-6-13(10-15(14)20)17(24)21-8-9-25-18-22-11-16(23-18)12-4-2-1-3-5-12/h1-7,10-11H,8-9H2,(H,21,24)(H,22,23)
• InChI Key： MXODZRGDVPFUAC-UHFFFAOYSA-N
• SMILES： C(NCCSC1NC(C2=CC=CC=C2)=CN=1)(=O)C1=CC=C(F)C(F)=C1

Additional information on 3,4-difluoro-N-{2-(5-phenyl-1H-imidazol-2-yl)sulfanylethyl}benzamide

Comprehensive Overview of 3,4-difluoro-N-{2-(5-phenyl-1H-imidazol-2-yl)sulfanylethyl}benzamide (CAS No. 886898-54-0)

3,4-difluoro-N-{2-(5-phenyl-1H-imidazol-2-yl)sulfanylethyl}benzamide is a specialized organic compound with significant potential in pharmaceutical and biochemical research. Its unique structure, featuring a difluorobenzamide moiety linked to a phenyl-imidazole core via a sulfanylethyl bridge, makes it a subject of interest for drug discovery and medicinal chemistry. The CAS No. 886898-54-0 serves as a critical identifier for researchers seeking precise information about this compound in databases and literature.

The compound's molecular design combines fluorinated aromatic and heterocyclic components, which are often explored for their bioactivity. Researchers are particularly interested in its potential as a kinase inhibitor or receptor modulator, given the prevalence of similar structures in FDA-approved drugs. Recent trends in AI-driven drug discovery have amplified interest in such compounds, as machine learning models can predict their interactions with biological targets more efficiently than traditional methods.

From a synthetic chemistry perspective, the sulfanylethyl linker in 3,4-difluoro-N-{2-(5-phenyl-1H-imidazol-2-yl)sulfanylethyl}benzamide offers versatility for further derivatization. This aligns with the growing demand for fragment-based drug design, where modular compounds serve as building blocks for larger pharmacophores. The presence of fluorine atoms also enhances metabolic stability—a key consideration in modern pharmacokinetic optimization.

Analytical characterization of CAS No. 886898-54-0 typically involves advanced techniques like LC-MS (Liquid Chromatography-Mass Spectrometry) and NMR spectroscopy. These methods confirm the compound's purity and structural integrity, which are crucial for reproducible research. The rise of open-access chemical databases has made such data more accessible, addressing frequent search queries like "spectral data for fluorinated benzamides" or "synthetic protocols for imidazole-thioethers."

In the context of green chemistry, researchers are investigating solvent-free or catalytic methods to synthesize derivatives of 3,4-difluoro-N-{2-(5-phenyl-1H-imidazol-2-yl)sulfanylethyl}benzamide. This responds to industry demands for sustainable practices, a topic frequently searched alongside terms like "eco-friendly heterocycle synthesis." Computational studies, including molecular docking and QSAR modeling, further explore its binding affinities—a hot topic in virtual screening workflows.

The compound's potential applications extend to material science, where fluorinated aromatics contribute to the development of organic semiconductors or liquid crystals. Such interdisciplinary relevance makes CAS No. 886898-54-0 a recurring subject in patent literature, particularly in filings related to optoelectronic materials.

Safety and handling protocols for 3,4-difluoro-N-{2-(5-phenyl-1H-imidazol-2-yl)sulfanylethyl}benzamide emphasize standard laboratory precautions, reflecting its classification as a research-grade chemical. This distinguishes it from regulated substances while ensuring compliance with institutional chemical hygiene plans—a frequently searched guideline among academic users.

Ongoing studies focus on optimizing the compound's bioavailability and selectivity, addressing common challenges in lead compound development. Collaborative efforts between academia and industry, accelerated by high-throughput screening technologies, continue to uncover new possibilities for this structurally intriguing molecule.